Cas no 55809-42-2 (3-Isoxazolamine, N-methyl-5-propyl-)

• Product Name: 3-Isoxazolamine, N-methyl-5-propyl-
• CAS No: 55809-42-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1595558
• PubChem ID: 71635103
• Update Time: 2025-04-21

3-Isoxazolamine, N-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, N-methyl-5-propyl-
• 55809-42-2
• N-methyl-5-propylisoxazol-3-amine
• DB-266482
• AM100952

• Inchi： 1S/C7H12N2O/c1-3-4-6-5-7(8-2)9-10-6/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： LQUHGGGUGYHXJZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)NC)CCC

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 38.06